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Compound of Interest

Compound Name: (r)-Benzyloxymethyl-oxirane

Cat. No.: B083310 Get Quote

Essential Safety and Handling Guide for (r)-
Benzyloxymethyl-oxirane
This guide provides immediate, essential safety and logistical information for the handling and

disposal of (r)-Benzyloxymethyl-oxirane, tailored for researchers, scientists, and

professionals in drug development.

(r)-Benzyloxymethyl-oxirane, also known as (R)-(-)-Benzyl glycidyl ether, is a chemical

compound that requires careful handling due to its potential health hazards.[1] Adherence to

proper safety protocols is crucial to ensure a safe laboratory environment. This substance is

known to cause skin and eye irritation, and may also lead to respiratory irritation.[1][2][3][4]

Hazard Identification and Safety Precautions
Signal Word: Warning[2][4]

Hazard Statements:

Causes skin irritation.[2][3][4]

Causes serious eye irritation.[2][3][4]

May cause respiratory irritation.[2][4]
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Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash skin thoroughly after handling.[2][3][4]

Use only outdoors or in a well-ventilated area.[2][4]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]

Store in a well-ventilated place and keep the container tightly closed.[2]

Store locked up.[2][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary to minimize exposure. The

following table summarizes the required PPE for handling (r)-Benzyloxymethyl-oxirane.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations.[2]

To prevent eye irritation from

splashes or vapors.[1][3]

Hand Protection

Wear chemical-resistant

gloves. Gloves should be

inspected prior to use and

disposed of properly after use.

[2][4]

To prevent skin irritation and

absorption.[1][3]

Skin and Body Protection

Wear a lab coat or other

protective clothing to prevent

skin contact. In cases of

potential splashing, a

chemical-resistant suit may be

necessary.[3][4]

To protect the skin from

irritation.[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.[2]

To prevent respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure the work area is clean and well-ventilated, preferably within a chemical fume hood.[2]

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary materials and equipment before handling the chemical.

Don the appropriate personal protective equipment as outlined in the table above.

2. Handling:
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Avoid direct contact with the skin, eyes, and clothing.[2][3]

Do not breathe in vapors or mists.[3]

Handle the substance in a manner that minimizes the generation of aerosols.

Keep the container tightly closed when not in use.[2]

3. In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water.[2][4] If skin irritation occurs, seek

medical advice.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2][4] If eye irritation persists, get medical attention.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
All waste containing (r)-Benzyloxymethyl-oxirane must be treated as hazardous waste.

1. Waste Collection:

Collect all waste, including contaminated gloves, wipes, and empty containers, in a

designated and properly labeled hazardous waste container.[2]

The container must be kept tightly closed and stored in a designated, well-ventilated area.[2]

2. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[2][3][4]
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Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Do not dispose of this chemical down the drain or in regular trash.[2]

Quantitative Data Summary
Property Value Source

CAS Number 14618-80-5 [1][5]

Molecular Formula C₁₀H₁₂O₂ [5]

Molecular Weight 164.20 g/mol [5]

Appearance Colorless liquid [1]

Storage Temperature 2-8°C (long-term) [2]

OSHA PEL Not available [2]

NIOSH REL Not available [2]

ACGIH TLV Not available [2]
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Caption: Workflow for handling (r)-Benzyloxymethyl-oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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